![molecular formula C10H2Cl6 B3064421 1,2,3,5,6,8-Hexachloronaphthalene CAS No. 103426-95-5](/img/structure/B3064421.png)
1,2,3,5,6,8-Hexachloronaphthalene
Overview
Description
Scientific Research Applications
Gas Chromatographic Isolation
1,2,3,5,6,8-Hexachloronaphthalene (HxCN) has been studied for its chromatographic isolation. Imagawa and Yamashita (1997) achieved the separation of two pairs of isomers, including 1,2,3,5,6,8-HxCN, using a GC column with a stationary phase containing cyclodextrin and β-cyclodextrin. This method allowed for the quantification of eight individual hexachloronaphthalene isomers among ten, demonstrating its utility in analytical chemistry (Imagawa & Yamashita, 1997).
Synthesis and Characterization
The synthesis of HxCN and other hexa- and heptachloronaphthalenes was explored by Haglund and Bergman (1989). They obtained HxCN from the reduction of decachloro-1,4-dihydronaphthalene with lithium aluminum hydride. This research contributes to the understanding of the chemical synthesis of complex polychlorinated compounds (Haglund & Bergman, 1989).
Environmental Toxicology
Several studies have examined the toxicological impact of HxCN in environmental contexts. For instance, Asplund et al. (1994) demonstrated that certain isomers of HxCN are selectively retained in rat liver and found in wildlife samples, indicating its bioaccumulation potential and environmental persistence (Asplund et al., 1994). Additionally, Kilanowicz et al. (2015) assessed the prenatal toxicity of HxCN in rats, revealing its potential for embryotoxic effects and highlighting the importance of understanding the environmental and health impacts of such compounds (Kilanowicz et al., 2015).
Safety and Hazards
properties
IUPAC Name |
1,2,3,5,6,8-hexachloronaphthalene | |
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InChI |
InChI=1S/C10H2Cl6/c11-4-2-6(13)8(14)3-1-5(12)9(15)10(16)7(3)4/h1-2H | |
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InChI Key |
FQELOCOACCYGLL-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=C2C(=C(C(=C1Cl)Cl)Cl)C(=CC(=C2Cl)Cl)Cl | |
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Molecular Formula |
C10H2Cl6 | |
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DSSTOX Substance ID |
DTXSID50145834 | |
Record name | 1,2,3,5,6,8-Hexachloronaphthalene | |
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Molecular Weight |
334.8 g/mol | |
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CAS RN |
103426-95-5 | |
Record name | Naphthalene, 1,2,3,5,6,8-hexachloro- | |
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Record name | 1,2,3,5,6,8-Hexachloronaphthalene | |
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